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Compound of Interest

Compound Name:
4-Hydroxy-3-

(hydroxymethyl)benzaldehyde

CAS No.: 54030-32-9

Cat. No.: B105225

Get Quote

Executive Summary
In pharmaceutical synthesis and impurity profiling, distinguishing between constitutional

isomers is a critical quality control step. This guide focuses on 4-Hydroxy-3-
(hydroxymethyl)benzaldehyde (C₈H₈O₃), a key intermediate in the synthesis of

bronchodilators (e.g., Salmeterol) and phenolic derivatives.

It is frequently confused with its commercially ubiquitous isomer, Vanillin (4-Hydroxy-3-

methoxybenzaldehyde), and other positional isomers. While they share the same molecular

formula (C₈H₈O₃) and molecular weight (152.15 g/mol ), their chemical reactivity and

pharmacological profiles differ drastically. This guide provides a definitive spectroscopic

framework to distinguish these compounds using NMR, IR, and MS.[1]

Chemical Profile & Isomer Landscape
Before analyzing the spectra, we must define the structural differences that drive the

spectroscopic signals.
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Feature Target Compound
Primary Isomer

(Standard)

Positional Isomer

(Rare)

Name

4-Hydroxy-3-

(hydroxymethyl)benza

ldehyde

Vanillin

3-Hydroxy-4-

(hydroxymethyl)benza

ldehyde

IUPAC

4-hydroxy-3-

(hydroxymethyl)benza

ldehyde

4-hydroxy-3-

methoxybenzaldehyde

3-hydroxy-4-

(hydroxymethyl)benza

ldehyde

Formula C₈H₈O₃ C₈H₈O₃ C₈H₈O₃

MW 152.15 g/mol 152.15 g/mol 152.15 g/mol

Key Group
Benzylic Alcohol (-

CH₂OH)

Methoxy Ether (-

OCH₃)

Benzylic Alcohol (-

CH₂OH)

Role
Synthetic Intermediate

(e.g., Salmeterol)

Flavorant, Excipient,

Standard
Degradant / Byproduct

Spectroscopic Deep Dive
Nuclear Magnetic Resonance (NMR)
NMR is the gold standard for differentiation. The presence of a methylene group versus a

methyl group is the primary diagnostic indicator.

¹H NMR Comparison (DMSO-d₆, 400 MHz)
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Proton
Environment

Target: 3-
(Hydroxymethyl) (δ
ppm)

Isomer: Vanillin (δ
ppm)

Diagnostic Note

Aldehyde (-CHO) 9.80 (s, 1H) 9.78 (s, 1H)

Not diagnostic; both

are deshielded

singlets.

Phenolic (-OH) 10.2 - 10.5 (br s, 1H) 10.3 (br s, 1H)

Exchangeable; shift

varies with

concentration/solvent.

Aromatic (Ar-H) 7.0 - 7.8 (m, 3H) 6.9 - 7.5 (m, 3H)

Coupling patterns

differ slightly but

overlap.

Benzylic (-CH₂-)
4.50 - 4.80 (s or d,

2H)
ABSENT

CRITICAL: The target

shows a methylene

signal.

Alcoholic (-OH) 5.0 - 5.2 (t or br, 1H) ABSENT
Coupled to benzylic

CH₂ in dry DMSO.

Methoxy (-OCH₃) ABSENT 3.84 (s, 3H)

CRITICAL: Vanillin

shows a strong methyl

singlet.

Expert Insight: In CDCl₃, the alcoholic -OH and benzylic protons of the target often appear as a

singlet due to rapid exchange. In DMSO-d₆, you will likely see the -CH₂- as a doublet and the -

OH as a triplet if the sample is dry, providing a definitive "fingerprint."

¹³C NMR Comparison (DMSO-d₆)
Carbon Environment Target (δ ppm) Vanillin (δ ppm)

Carbonyl (C=O) ~191.0 ~191.0

Aromatic C-O ~160.0 ~153.0, 148.0

Benzylic (-CH₂-) 59.0 - 61.0 ABSENT

Methoxy (-OCH₃) ABSENT 56.0
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Infrared Spectroscopy (FT-IR)
IR is less specific for structural elucidation but useful for quick functional group verification.

Target (Hydroxymethyl): Displays a broad, complex -OH stretching region (3200–3500 cm⁻¹)

due to two distinct hydroxyl types (phenolic and aliphatic).

Vanillin (Methoxy): Shows distinct C-H stretching vibrations for the methoxy group (~2840

cm⁻¹) and a cleaner phenolic -OH stretch.

Mass Spectrometry (MS)
Fragmentation patterns in Electron Impact (EI) or ESI-MS/MS provide structural confirmation.

Target (Hydroxymethyl):

Parent Ion: m/z 152

Base Peak/Major Fragment:m/z 134 [M - H₂O]⁺. Benzylic alcohols readily dehydrate to

form a quinone methide-like species.

Secondary Fragment: m/z 121 [M - CH₂OH]⁺.

Vanillin (Methoxy):[2]

Parent Ion: m/z 152

Major Fragment:m/z 137 [M - CH₃]⁺. Loss of the methyl radical from the ether.

Secondary Fragment: m/z 123 [M - CHO]⁺.

Diagnostic Rule: If you see a strong [M-18] peak, it is the hydroxymethyl isomer. If you see an

[M-15] peak, it is Vanillin.

Visual Workflows
Identification Decision Tree
Use this logic flow to identify your unknown C₈H₈O₃ isomer.
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Unknown Sample
(MW 152, C8H8O3)

Run 1H NMR (DMSO-d6)

Check 3.5 - 5.0 ppm Region

Singlet @ ~3.8 ppm
(Methoxy Group)

Signal A

Singlet/Doublet @ ~4.6 ppm
(Methylene Group)

Signal B

Identity: Vanillin
(Constitutional Isomer)

Confirmatory MS
(Check Fragmentation)

Identity: 4-Hydroxy-3-(hydroxymethyl)
benzaldehyde

Loss of H2O (M-18)
m/z 134

Loss of CH3 (M-15)
m/z 137

Conflict?

Click to download full resolution via product page

Figure 1: Decision tree for the spectroscopic differentiation of C8H8O3 isomers.

Fragmentation Pathway (MS)
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Understanding the stability of the benzylic cation is key to the MS difference.

Target Molecule
(m/z 152)

Benzylic Cation
Intermediate

- H2O

Quinone Methide Species
(m/z 134)

H2O
(Neutral Loss)

Click to download full resolution via product page

Figure 2: The characteristic dehydration pathway of the hydroxymethyl isomer in Mass

Spectrometry.

Experimental Protocols
Protocol A: NMR Sample Preparation
Objective: Obtain high-resolution spectra to distinguish -OH and -CH₂ coupling.

Solvent Selection: Use DMSO-d₆ (99.9% D). CDCl₃ is not recommended due to poor

solubility of the diol system and rapid proton exchange which collapses multiplets.

Concentration: Dissolve 5-10 mg of the sample in 0.6 mL of solvent.

Acquisition: Run at 298 K. Ensure a relaxation delay (d1) of at least 1.0 second to allow full

integration of aromatic protons.

Reference: Calibrate DMSO residual peak to 2.50 ppm.

Protocol B: HPLC Separation
Objective: Separate isomers in a mixture.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

Mobile Phase A: 0.1% Formic Acid in Water.
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Mobile Phase B: Acetonitrile.[2]

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 280 nm (Phenolic absorption max).

Expected Elution: The Target (Hydroxymethyl) is more polar (two -OH groups) and will elute

earlier (lower Retention Time) than Vanillin (one -OH, one -OMe).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Comparison of 4-Hydroxy-3-
(hydroxymethyl)benzaldehyde Isomers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105225/docs#spectroscopic-comparison-of-4-
hydroxy-3-hydroxymethyl-benzaldehyde-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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